4-[(2-methylimidazo[1,2-a]pyrimidin-3-yl)carbonyl]-1-(4-methylphenyl)-2-piperazinone

• IUPAC Name: 4-(2-methylimidazo[1,2-a]pyrimidine-3-carbonyl)-1-(4-methylphenyl)piperazin-2-one
• InChI: InChI=1S/C19H19N5O2/c1-13-4-6-15(7-5-13)23-11-10-22(12-16(23)25)18(26)17-14(2)21-19-20-8-3-9-24(17)19/h3-9H,10-12H2,1-2H3
• InChI Key: MQHAZTHWKGLVLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)C3=C(N=C4N3C=CC=N4)C
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

The compound 4-[(2-methylimidazo[1,2-a]pyrimidin-3-yl)carbonyl]-1-(4-methylphenyl)-2-piperazinone is a part of a broader class of chemicals with significant potential in medicinal chemistry due to their diverse biological activities, including anticancer properties.

Synthesis Analysis

• Synthesis of related compounds involves nucleophilic substitution reactions and is characterized by various spectral studies (Mallesha et al., 2012).
• Microwave-assisted synthetic methods are also employed in the creation of similar compounds, demonstrating the efficiency of modern synthetic techniques (Mekky et al., 2021).

Molecular Structure Analysis

• The molecular structure of related compounds has been determined through techniques like X-ray analysis, revealing details such as planarity of the benzimidazole ring and conformation of the piperazine ring (Özbey et al., 1998).

Chemical Reactions and Properties

• The compound is part of a class that shows a range of biological activities, including antiproliferative effects against various human cancer cell lines, indicating its potential as an anticancer agent (Çiftçi et al., 2021).

Physical Properties Analysis

• The physical properties, such as solubility and crystalline structure, of similar compounds have been studied, aiding in understanding the behavior of these chemicals in different environments (Bhat et al., 2018).

Chemical Properties Analysis

• Studies on related compounds reveal interesting chemical properties like potent analgesic action and effects on neurotransmitter systems, highlighting the diverse chemical properties of this class of compounds (Malinka et al., 1991).

Scientific Research Applications

Antiproliferative Activity Against Cancer Cell Lines

The scientific research applications of "4-[(2-methylimidazo[1,2-a]pyrimidin-3-yl)carbonyl]-1-(4-methylphenyl)-2-piperazinone" and its derivatives primarily focus on their antiproliferative and anticancer activities. These compounds have been synthesized and evaluated for their potential against various human cancer cell lines, with some showing promising anticancer properties.

Antiproliferative and Anticancer Properties:

• A series of derivatives, including those similar in structure to "4-[(2-methylimidazo[1,2-a]pyrimidin-3-yl)carbonyl]-1-(4-methylphenyl)-2-piperazinone," have been synthesized and tested for their antiproliferative effect against human cancer cell lines. Compounds exhibited moderate to good activity, suggesting potential as anticancer agents. One such study reported the synthesis and evaluation of these compounds against four human cancer cell lines, with some showing good activity and potential for further research as anticancer agents (Mallesha et al., 2012).

Mechanism of Action

While the specific mechanism of action for “4-[(2-methylimidazo[1,2-a]pyrimidin-3-yl)carbonyl]-1-(4-methylphenyl)-2-piperazinone” is not available, it’s worth noting that imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions.